1,4-Dihydropyrido[3,2-c]pyridazine

• IUPAC Name: 1,4-dihydropyrido[3,2-c]pyridazine
• InChI: InChI=1S/C7H7N3/c1-2-7-6(8-4-1)3-5-9-10-7/h1-2,4-5,10H,3H2
• InChI Key: GOVPIENEWFJVFY-UHFFFAOYSA-N
• Canonical SMILES: C1C=NNC2=C1N=CC=C2
• Molecular Formula: C7H7N3
• DSSTOX Substance ID: DTXSID00496702
• Molecular Weight: 133.15 g/mol
• CAS RN: 65847-63-4

Description

1,4-Dihydropyrido[3,2-c]pyridazine is a derivative of pyridazine. Pyridazine is an organic compound with a six-membered ring containing two adjacent nitrogen atoms. It’s worth noting that the specific compound “1,4-Dihydropyrido[3,2-c]pyridazine” does not have much information available in the literature.

Synthesis Analysis

The synthesis of 1,4-Dihydropyridine (1,4-DHP), a related compound, has been extensively studied. The construction of 1,4-DHP involves structural and functional modifications using multi-component one-pot and green synthetic methodologies. Various synthons have been developed as C4 sources of 1,4-DHP.

Scientific Research Applications

Anticancer Applications

1,4-Dihydropyrido[3,2-c]pyridazine derivatives have been explored for their potential in anticancer treatments. For instance, compounds related to 1,4-Dihydropyrido[3,2-c]pyridazine, such as 1,2-dihydropyrido[3,4-b]pyrazines, have shown significant antitumor activity in mice, acting as mitotic inhibitors. These compounds cause the accumulation of cells at mitosis, a critical phase of cell division, indicating their potential as cancer therapies (Temple et al., 1987).

Applications in Water Oxidation

A family of Ru complexes, which includes derivatives of 1,4-Dihydropyrido[3,2-c]pyridazine, has been developed for water oxidation applications. These complexes exhibit promising properties for oxygen evolution, indicating their potential in catalysis and renewable energy applications (Zong & Thummel, 2005).

Potential in Herbicide Development

Novel derivatives of 1,4-Dihydropyrido[3,2-c]pyridazine have been synthesized and evaluated for their herbicidal activities. Some compounds in this category have shown promising results in inhibiting chlorophyll and could serve as potent herbicides, potentially offering new solutions for agricultural weed control (Xu et al., 2008).

Applications in Synthetic Chemistry

1,4-Dihydropyrido[3,2-c]pyridazine and its derivatives are valuable in synthetic chemistry for producing various complex compounds. They have been utilized in the synthesis of annulated pyridazines and polycyclic derivatives, contributing to the development of novel compounds with potential applications in medicinal chemistry and other fields (Price et al., 2022).